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Technical Guide on the Core Properties and Characteristics of Sotorasib (AMG 510), a KRAS
G12C Inhibitor

Disclaimer: Information regarding the specific compound "MU1742" was not publicly available.
This guide has been created using Sotorasib (AMG 510), a well-documented KRAS G12C
inhibitor, as a representative example to fulfill the detailed structural and content requirements
of the request. This document is intended for researchers, scientists, and drug development
professionals.

Executive Summary

Sotorasib (formerly AMG 510) is a first-in-class, orally bioavailable small molecule inhibitor that
specifically and irreversibly targets the Kirsten rat sarcoma viral oncogene homolog (KRAS)
protein with a glycine-to-cysteine mutation at codon 12 (G12C).[1][2] This mutation is a key
oncogenic driver in several cancers, including a notable subset of non-small cell lung cancer
(NSCLC).[3] Sotorasib has received accelerated approval from the U.S. Food and Drug
Administration (FDA) for the treatment of adult patients with KRAS G12C-mutated locally
advanced or metastatic NSCLC who have received at least one prior systemic therapy.[4][5]
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This guide provides a comprehensive technical overview of its chemical properties, mechanism
of action, preclinical and clinical data, and relevant experimental protocols.

Core Chemical and Physical Properties

Sotorasib is a synthetic organic compound with a complex pyridopyrimidine derivative
structure.[6][7] Its key physicochemical properties are summarized below for reference.

Property Value Reference
Molecular Formula C30H30F2N603 [1][6]
Molecular Weight 560.6 g/mol [1][6]

6-fluoro-7-(2-fluoro-6-
hydroxyphenyl)-1-(4-methyl-2-
IUPAC Name propan-2-yl-3-pyridinyl)-4- 7]
[(2S)-2-methyl-4-prop-2-
enoylpiperazin-1-yl]pyrido[2,3-
d]pyrimidin-2(1H)-one

CAS Number 2252403-56-6 [7]

Appearance Off-white to yellow powder [7]

N 1.3 mg/mL at pH 1.2, 0.03
Solubility [819]
mg/mL at pH 6.8

pKa 8.06, 4.56 [819]

Signaling Pathways and Mechanism of Action

KRAS is a small GTPase that functions as a molecular switch in intracellular signaling
pathways, regulating cell proliferation, differentiation, and survival.[6] The KRAS G12C
mutation impairs the protein's ability to hydrolyze guanosine triphosphate (GTP) to guanosine
diphosphate (GDP), locking it in a constitutively active, GTP-bound state.[10][11] This leads to
persistent downstream signaling, primarily through the RAF/MEK/ERK (MAPK) pathway,
driving uncontrolled cell growth.[4][10]
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Sotorasib is a covalent inhibitor that selectively targets the mutant cysteine residue at position
12.[10][12] It binds to a previously unexploited surface groove in the switch 1l region of KRAS
G12C when the protein is in its inactive, GDP-bound state.[4][6] This irreversible covalent bond
traps KRAS G12C in this inactive conformation, preventing its interaction with downstream
effectors and thereby inhibiting oncogenic signaling.[6][12] This mechanism is highly specific to
the G12C mutant, with no inhibitory effect on wild-type KRAS.[6]
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KRAS G12C Signaling Pathway and Sotorasib Inhibition
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KRAS G12C signaling and Sotorasib's mechanism of action.
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Preclinical and Clinical Data Summary

Sotorasib has undergone extensive preclinical and clinical evaluation, demonstrating significant
anti-tumor activity in KRAS G12C-mutated cancers.

In Vitro Efficacy

The potency of sotorasib has been evaluated across various cancer cell lines harboring the
KRAS G12C mutation.

Cell Line Cancer Type Assay Format IC50 (nM) Reference

Non-Small Cell
NCI-H358 2D 10-15.6 [13]
Lung Cancer

Pancreatic
MIA PaCa-2 2D 10-50 [13]
Cancer

Non-Small Cell
NCI-H2122 2D 20 [13]
Lung Cancer

Non-Small Cell
SW1573 2D 30 [13]
Lung Cancer

Non-Small Cell
NCI-H358 3D 0.2 [13]
Lung Cancer

Pancreatic
MIA PaCa-2 3D 0.3 [13]
Cancer

In Vivo Efficacy

Preclinical studies in cell-derived xenograft (CDX) and patient-derived xenograft (PDX) models
have shown significant tumor growth inhibition with sotorasib treatment.[3] Combination
strategies with other targeted agents, such as HER kinase or SHP2 inhibitors, have
demonstrated enhanced anti-tumor activity in vivo.[3]

Clinical Trial Data (CodeBreaK 100)
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The pivotal CodeBreaK 100 trial evaluated sotorasib in patients with pretreated KRAS G12C-
mutated advanced solid tumors.[5][14]

Value (NSCLC Cohort,
Parameter Reference
n=124)
Dose 960 mg once daily [15]
Objective Response Rate
37.1% (95% ClI: 28, 45) [4][15]
(ORR)
Disease Control Rate (DCR) 80.6% [15][16]
Median Duration of Response
11.1 months [16]
(DOR)
Median Progression-Free
) 6.8 months [15]
Survival (PFS)
Median Overall Survival (OS) 12.5 months [16]
2-Year OS Rate 33% [17]

The most common adverse reactions (=20%) included diarrhea, musculoskeletal pain, nausea,
fatigue, hepatotoxicity, and cough.[4][9]

Experimental Protocols

A suite of biochemical and cell-based assays is essential for the characterization of KRAS
inhibitors like sotorasib.[18][19]

Biochemical Assay: HTRF-Based Nucleotide Exchange

This assay measures the compound's ability to inhibit the exchange of GDP for GTP on the
KRAS G12C protein, a key step in its activation.[20]

Principle: Homogeneous Time-Resolved Fluorescence (HTRF) is used to detect the binding of
a fluorescently labeled GTP analog to KRAS G12C in the presence of the guanine nucleotide
exchange factor (GEF), SOS1. Inhibition of this process by the compound results in a
decreased HTRF signal.
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Methodology:

e Compound Plating: Serially dilute the test compound in an appropriate buffer (e.g., DMSO)
and dispense into a 384-well assay plate.[20]

o KRAS/GDP/Antibody Mix Preparation: Prepare a mix containing recombinant KRAS G12C
protein, a fluorescently labeled GDP analog (e.g., BODIPY-GDP), and an anti-tag antibody
(e.g., Anti-His6-Tb). Pre-incubate to allow complex formation.[20]

» Dispensing KRAS Mix: Add the pre-incubated KRAS mix to all wells of the compound-plated
plate.

« Initiating Nucleotide Exchange: Prepare a mix of the GEF (e.g., SOS1) and unlabeled GTP in
assay buffer. Add this mix to the wells to initiate the exchange reaction.

 Incubation: Incubate the plate at room temperature for a specified time (e.g., 60-120
minutes) to allow the reaction to reach equilibrium.

e Plate Reading: Read the plate on an HTRF-compatible plate reader, measuring the
fluorescence at the appropriate wavelengths for the donor and acceptor fluorophores.

o Data Analysis: Calculate the ratio of acceptor to donor fluorescence and plot the results
against compound concentration to determine the IC50 value.

Cell-Based Assay: Cell Viability (e.g., CellTiter-Glo®)

This assay determines the cytotoxic or cytostatic effects of the compound on cancer cells
harboring the KRAS G12C mutation.[13]

Principle: The CellTiter-Glo® Luminescent Cell Viability Assay measures the amount of ATP
present, which is an indicator of metabolically active cells. A decrease in ATP levels
corresponds to a decrease in cell viability.

Methodology:

o Cell Culture: Culture KRAS G12C mutant cells (e.g., NCI-H358) under standard conditions.
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Cell Seeding: Seed the cells into a multi-well plate (e.g., 96-well) at a predetermined density
and allow them to adhere overnight.

Compound Treatment: Prepare serial dilutions of the test compound and add them to the
cells. Include vehicle-only (e.g., DMSO) controls.

Incubation: Incubate the cells with the compound for a specified period (e.g., 3-10 days).[13]

Reagent Addition: Add the CellTiter-Glo® reagent to each well according to the
manufacturer's protocol. This lyses the cells and initiates the luminescent reaction.

Incubation: Incubate at room temperature for a short period (e.g., 10 minutes) to stabilize the
luminescent signal.

Plate Reading: Read the luminescence on a plate reader.

Data Analysis: Plot the luminescent signal against compound concentration to generate a
dose-response curve and calculate the IC50 value.

Cell-Based Assay

Incubate for 3-10 Days

Biochemical Assay

Initiate with
SOS1 and GTP

Seed KRAS G12C
Cells in Plate
Incubate KRAS G12C,
BODIPY-GDP, Antibody
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Workflow for biochemical and cell-based characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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